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Abstract

Pigment Yellow 139 (PY139), an isoindoline-based organic compound, is a high-performance
pigment widely utilized in industrial applications for its exceptional stability and vibrant color.[1]
[2][3] Several commercial suppliers have recently categorized PY139 as a "biological dye and
indicator," sparking interest in its potential for life science research.[4][5] This technical guide
provides a comprehensive review of the existing data on Pigment Yellow 139, evaluates its
potential as a biological dye and indicator based on its known properties and the activities of
related compounds, and offers a roadmap for its scientific validation in biological applications.
While direct evidence in biological systems is scarce, its inherent fluorescence, high
photostability, and low toxicity profile suggest a promising, yet unexplored, frontier in cellular
imaging and sensing.

Introduction

Pigment Yellow 139, also known by its Colour Index name C.I. 56298, is a synthetic organic
pigment belonging to the isoindoline class.[1][2] Its molecular structure imparts significant
stability, making it resistant to heat, light, and various chemical agents.[3][6][7] These
properties have cemented its role in demanding industrial applications, including automotive
coatings, plastics, and high-grade printing inks.[3][6][7]
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The classification of PY139 as a "biological dye and indicator" by several chemical vendors is
intriguing.[4][5] However, a thorough review of the scientific literature reveals a significant gap;
there are no published studies detailing its use for cell staining, as a fluorescent probe in a
biological context, or as a quantitative biological indicator. This guide aims to bridge this gap by
consolidating the available physicochemical and toxicological data and framing it within the
context of biological research. We will explore the potential of PY139 by examining the
properties of the broader isoindoline chemical family, which has shown promise in the
development of fluorescent probes for cell and tissue imaging.[8][9][10]

Physicochemical and Photophysical Properties

The suitability of any compound for biological imaging or sensing is fundamentally dependent
on its physical, chemical, and photophysical characteristics. While most available data for
PY139 pertains to its use as a solid pigment, it provides a critical foundation for predicting its
behavior in biological systems.

One recent study on the artificial aging of pigments has confirmed that PY139 is not only highly
photostable but also exhibits characteristic luminescence. The study identified a maximum
fluorescence emission at 572 nm when excited at 530 nm, providing the first concrete evidence
of its potential as a fluorophore.[11] Some commercial sources also claim it changes color with
pH, a critical property for an indicator, though quantitative data on the pKa or effective range is
not publicly available.[12][13]

The following tables summarize the available quantitative data for Pigment Yellow 139.

Table 1: General and Physical Properties
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Property Value Source(s)
) 5,5'-(1H-Isoindole-1,3(2H)-

Chemical Name o _ S [1][3]
diylidene)dibarbituric acid

C.l. Name Pigment Yellow 139 [1][2]

C.l. Number 56298 [11[2]

CAS Number 36888-99-0 [1]

Molecular Formula C16HaNsOs6 [1]

Molecular Weight 367.27 g/mol [12][14]
Yellow to reddish-yellow

Appearance [12][15]
powder

Density 1.6 - 1.742 g/cm3 [1][2]
Virtually insoluble in water;

Solubility Soluble in some organic [11[12][13]
solvents

pH Value (in suspension) 50-7.0 [2][6][15]

Oil Absorption 35-50¢/100g [2][6][16]

Table 2: Photophysical Properties

Property Value Source(s)

Excitation Maximum (Aex) 530 nm [11]

Emission Maximum (Aem) 572 nm [11]

Absorption Maximum (Aabs) 595 nm (in organic solvent) [12][13]

N Excellent (Lightfastness rating
Photostability [61[71[14]

of 7-8 on a scale of 8)

Table 3: Resistance and Fastness Properties
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Property Rating/Value Source(s)
Heat Resistance Stable up to 250-280 °C [61[71[15]
Acid Resistance Excellent (Rating 5/5) [6][15]
] ) Good to Excellent (Rating 4-
Alkali Resistance [6][15]
5/5)
Solvent Resistance (Ethanol, )
Excellent (Rating 5/5) [2]
MEK, etc.)
Migration Resistance (in PVC) Excellent (Rating 5/5) [2]

Toxicology and Biocompatibility Assessment

A primary consideration for any compound intended for biological use, particularly in live-cell
imaging, is its cytotoxicity and overall biocompatibility. Toxicological data for Pigment Yellow
139, derived from safety data sheets for its industrial use, indicates a low acute toxicity profile.

o Acute Oral Toxicity: LD50 > 10,000 mg/kg in rats, suggesting it is virtually nontoxic after a
single ingestion.[17]

e Skin and Eye Irritation: Non-irritant in rabbit studies.[18]
o Sensitization: Not found to be a skin sensitizer.[18]

While these findings are encouraging, they do not constitute a comprehensive biocompatibility
assessment for in vitro or in vivo research applications. However, the broader class of
isoindoline derivatives is actively being explored in drug development. Studies have shown that
certain isoindoline-1,3-dione derivatives possess anticancer properties, inducing apoptosis in
leukemia cell lines.[19][20] Other derivatives have demonstrated neuroprotective effects in
neuronal-like cell lines by mitigating oxidative stress.[21] This suggests that the core isoindoline
scaffold can be well-tolerated by biological systems, warranting further investigation into the
specific biocompatibility of Pigment Yellow 139 in relevant cell models.

Potential as a Biological Fluorescent Probe
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The confirmed fluorescence and high photostability of Pigment Yellow 139 are its most
promising features for biological imaging.[11] The field of fluorescent probe development has
seen significant advances by modifying existing dye scaffolds, and the isoindoline core is a
prime candidate for such exploration.[8][10][22]

Modified isoindolediones have been successfully synthesized to create bright, red-shifted
fluorescent probes for cell and tissue imaging, demonstrating minimal interference from cellular
autofluorescence.[8][9] These probes can be designed as "turn-on" sensors that fluoresce only
upon reacting with a specific analyte, such as reactive oxygen species (ROS).[23]

Given that Pigment Yellow 139 is already fluorescent, it may serve as a structural backbone
for new probes or could potentially be used directly as a cellular stain. Its utility will depend on
its ability to cross cell membranes and its potential to localize to specific organelles or
structures. The workflow below outlines a logical progression for validating its use as a
fluorescent biological stain.
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Phase 1: Characterization Phase 2: In Vitro Evaluation
Assess Solubility & Stability Cytotoxicity Assay
in Aqueous Solutions (e.g., with DMSO) (e.g., MTT, LDH in relevant cell lines)
Determine Photophysical Properties l
in Biological Buffers (PBS, etc.) Cellular Staining Protocol
- Molar Absorptivity - Incubate cells with PY139
- Quantum Yield - Wash and fix (or live-cell imaging)

- Photostability l

Fluorescence Microscopy
- Assess cell permeability
- Determine subcellular localization

:

Co-localization Study
(Use organelle-specific markers, e.g., MitoTracker, ER-Tracker)

Phase 3: Application

Validated Fluorescent Stain
(e.g., for cytoplasm, lipids, etc.)

Click to download full resolution via product page
Workflow for validating PY139 as a fluorescent cell stain.

Potential as a Biological pH Indicator

Several sources mention that Pigment Yellow 139 changes color depending on the pH.[12][13]
This property, if present within a physiologically relevant range (typically pH 4-8), could make it
a useful visual or ratiometric indicator for monitoring pH in biological samples or cell culture
media. However, there is currently no published data quantifying this pH sensitivity.
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To validate PY139 as a biological pH indicator, a systematic spectroscopic analysis is required.
The following generalized protocol outlines the necessary steps.

Experimental Protocol: Characterization of pH-
Dependent Spectral Properties

e Preparation of Stock Solution:

o Due to its poor water solubility, prepare a concentrated stock solution (e.g., 1-10 mM) of
Pigment Yellow 139 in a water-miscible organic solvent such as dimethyl sulfoxide
(DMSO).

o Preparation of Buffer Series:

o Prepare a series of buffers covering a wide pH range (e.g., pH 2 to 12). Use buffers with
appropriate buffering capacities for each range (e.g., citrate for pH 3-6, phosphate for pH
6-8, borate for pH 8-10).

o Verify the final pH of each buffer solution using a calibrated pH meter.
e Spectroscopic Measurements:

o For each buffer in the series, prepare a sample by diluting the PY139 stock solution to a
final working concentration (e.g., 10-50 uM). Ensure the final concentration of the organic
solvent (DMSO) is low and consistent across all samples (e.g., <1%) to minimize solvent
effects.

o Using a UV-Vis spectrophotometer, record the absorbance spectrum (e.g., from 300 nm to
700 nm) for each sample.

o Using a spectrofluorometer, record the fluorescence emission spectrum for each sample.
It is advisable to record an excitation spectrum first to determine the optimal excitation
wavelength at different pH values.

» Data Analysis:

o Plot the absorbance at the wavelength of maximum change versus pH.
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o Plot the fluorescence intensity at the emission maximum versus pH.

o Fit the resulting titration curves to the Henderson-Hasselbalch equation or a suitable
sigmoidal function to determine the pKa, which is the pH at which the protonated and
deprotonated forms are present in equal concentrations.

The workflow for this characterization process is visualized below.
Prepare PY139 Stock Solution Create Buffer Series
(in DMSO) (e.g., pH 2-12)

NS

[Dilute PY139 into each buffer)

AN

Measure Absorbance Spectra Measure Fluorescence Spectra
(UV-Vis Spectrophotometer) (Spectrofluorometer)

N

[Plot Absorbance/Fluorescence vs. pH)

'

Calculate pKa
(Determine useful pH range)

Click to download full resolution via product page

Workflow for characterizing the pH indicator properties of PY139.

Conclusion and Future Outlook

Pigment Yellow 139 stands at an interesting crossroads between industrial application and
potential biological utility. While its role as a high-performance pigment is well-established, its
classification as a "biological dye and indicator" is, at present, largely aspirational and
unsupported by rigorous scientific literature.
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This guide has synthesized the available data to reveal that PY139 possesses several key
attributes that make it a worthy candidate for biological research:

» Confirmed Fluorescence: It is luminescent with known excitation and emission maxima.[11]

» High Photostability: It exhibits excellent resistance to light, a crucial feature for fluorescence
microscopy.[11]

e Low Acute Toxicity: Preliminary data suggests a favorable safety profile.[17]

e Promising Chemical Scaffold: The isoindoline core is a known platform for developing
biologically active molecules and fluorescent probes.[8][21]

However, significant knowledge gaps remain. Its solubility in agueous media, cell permeability,
subcellular localization, and the specifics of its pH sensitivity are all uncharacterized.

For researchers, scientists, and drug development professionals, Pigment Yellow 139
represents an opportunity. It is an accessible, stable, and fluorescent compound that invites the
very research needed to validate its biological applications. The experimental workflows
proposed in this guide provide a clear path forward for any laboratory equipped for basic cell
biology and spectroscopy to explore the potential of this "old" pigment and potentially teach it
"new tricks" in the world of biological imaging and sensing.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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